Cas no 1002043-11-9 (2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide)
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[5-[[(2-thienylamino)carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
- 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
-
- Inchi: 1S/C9H9N5O2S3/c10-5(15)4-18-9-14-13-8(19-9)12-7(16)11-6-2-1-3-17-6/h1-3H,4H2,(H2,10,15)(H2,11,12,13,16)
- InChI Key: PCWQHBGLUZWKSC-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1=NN=C(NC(NC2SC=CC=2)=O)S1
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2680-0801-2μmol |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-5μmol |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-10μmol |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-20μmol |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-1mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-2mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-3mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-4mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-5mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2680-0801-10mg |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide |
1002043-11-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
Introduction to 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide (CAS No. 1002043-11-9)
2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, identified by its CAS number 1002043-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic rings and functional groups, which contribute to its unique chemical properties and potential biological activities.
The structural framework of this compound features a thiophene ring, a carbamoyl group, and a thiadiazole moiety, all interconnected through a sulfanyl bridge. The thiophene ring is a key aromatic heterocycle known for its stability and ability to participate in various chemical reactions. The carbamoyl group introduces a polar amide functionality, which can influence solubility and reactivity. The thiadiazole ring, on the other hand, is recognized for its role in medicinal chemistry due to its presence in numerous bioactive molecules.
In recent years, there has been growing interest in the development of novel compounds based on thiadiazole derivatives due to their demonstrated efficacy in various pharmacological applications. The specific arrangement of functional groups in 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide suggests potential interactions with biological targets such as enzymes and receptors. This has led to extensive research into its possible applications in drug discovery and development.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design molecules with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the precise modification of molecular structure can significantly impact biological activity.
Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. For instance, derivatives of thiadiazole have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The unique structural features of 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide position it as a promising candidate for further investigation in these areas.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the thiadiazole ring, the introduction of the thiophenyl carbamoyl group, and the final connection through a sulfanyl linkage. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.
In terms of biological activity, preliminary studies suggest that 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide may exhibit properties relevant to immunomodulation and anti-inflammatory effects. These activities are particularly intriguing given the increasing demand for alternative treatments for chronic inflammatory conditions. Further preclinical research is warranted to elucidate its mechanism of action and potential therapeutic benefits.
The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Extensive characterization using spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry has been conducted to confirm its molecular structure and purity. These analyses provide essential data for understanding its chemical behavior and for guiding subsequent biological evaluations.
From a computational chemistry perspective, molecular modeling studies have been instrumental in predicting the interactions between 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide and potential biological targets. These simulations help identify key binding pockets and optimize lead structures for enhanced affinity. Such computational approaches are increasingly integral to modern drug discovery pipelines due to their efficiency and ability to reduce experimental trial-and-error.
The environmental impact of synthesizing and handling this compound is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis not only benefit the environment but also enhance cost-effectiveness by improving resource utilization.
In conclusion, 2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide (CAS No. 1002043-11-9) represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted potential applications. Ongoing research continues to uncover new possibilities for this compound across various therapeutic domains.
1002043-11-9 (2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)